Cas no 1803574-07-3 (4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol)

• Product Name: 4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol
• CAS No: 1803574-07-3
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 4826374
• Update Time: 2025-06-09

4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol

• Inchi： 1S/C9H5BrF2N2O/c10-5-3-13-14-8(5)4-1-6(11)9(15)7(12)2-4/h1-3,15H,(H,13,14)
• InChI Key： CWAPPQFQSDQCPN-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C1C=C(C(=C(C=1)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9

Additional information on 4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol

Comprehensive Overview of 4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol (CAS No. 1803574-07-3): Properties, Applications, and Research Insights

4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol (CAS No. 1803574-07-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyrazole ring with a difluorophenol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The molecular structure of CAS 1803574-07-3 features a bromine substituent at the 4-position of the pyrazole ring, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. This property makes it valuable for constructing drug-like molecules in medicinal chemistry. Recent studies highlight its utility in developing targeted therapies for inflammatory diseases, with particular relevance to JAK/STAT pathway modulation – a hot topic in autoimmune disease research.

From a synthetic chemistry perspective, 4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol demonstrates remarkable stability under various reaction conditions, as evidenced by its compatibility with microwave-assisted synthesis techniques. Its fluorine atoms contribute to improved metabolic stability and membrane permeability, addressing key challenges in bioavailability optimization – a frequent search query among pharmaceutical researchers. The compound's logP value and hydrogen bonding capacity make it particularly interesting for fragment-based drug discovery approaches.

In material science applications, this compound has shown promise as a building block for organic electronic materials, with its conjugated system enabling potential use in OLED intermediates. The difluorophenol component contributes to enhanced thermal stability, a critical factor for high-performance materials development. This aligns with growing industry demand for energy-efficient display technologies, a subject frequently searched in conjunction with advanced organic compounds.

Analytical characterization of CAS 1803574-07-3 typically involves HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy (including ¹⁹F-NMR). The compound's distinct spectroscopic fingerprints facilitate quality control in industrial applications. Recent advancements in process chemistry have enabled scalable production methods while maintaining >98% purity, addressing common queries about manufacturing scalability of complex heterocycles.

Environmental and safety studies indicate that 4-(4-Bromo-1H-pyrazol-3-yl)-2,6-difluorophenol exhibits favorable biodegradation profiles compared to traditional halogenated compounds, making it attractive for green chemistry initiatives. Its ecotoxicity parameters have been extensively evaluated in accordance with OECD guidelines, responding to increased regulatory focus on benign by design principles in chemical development.

The commercial availability of CAS 1803574-07-3 through specialty chemical suppliers has expanded in recent years, with technical specifications often including detailed crystallographic data and solubility profiles in various organic solvents. This information is particularly valuable for researchers investigating cocrystal formation or polymorph control – subjects generating substantial interest in pharmaceutical formulation circles.

Future research directions for this compound may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, areas experiencing exponential growth in drug discovery. The pyrazole-bromine moiety offers unique opportunities for click chemistry applications, while the phenolic hydroxyl group provides a handle for further structure-activity relationship (SAR) optimization.